Cas no 2097896-00-7 (1-(benzylsulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine)

• Product Name: 1-(benzylsulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine
• CAS No: 2097896-00-7
• MF: C₁₄H₁₈N₄O₂S
• MW: 306.383321285248
• CID: 6480073
• PubChem ID: 121151442
• Update Time: 2025-10-28

1-(benzylsulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2097896-00-7
• AKOS032465178
• F6471-5958
• 1-(benzylsulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine
• 1-benzylsulfonyl-4-(triazol-1-yl)piperidine
• 1-phenylmethanesulfonyl-4-(1H-1,2,3-triazol-1-yl)piperidine

• Inchi： 1S/C14H18N4O2S/c19-21(20,12-13-4-2-1-3-5-13)17-9-6-14(7-10-17)18-11-8-15-16-18/h1-5,8,11,14H,6-7,9-10,12H2
• InChI Key： LWCIFFLBGSTVRM-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(N1CCC(CC1)N1C=CN=N1)(=O)=O

Computed Properties

• Exact Mass: 306.11504700g/mol
• Monoisotopic Mass: 306.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.5Ų

Additional information on 1-(benzylsulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine

Introduction to 1-(benzylsulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine (CAS No. 2097896-00-7)

1-(benzylsulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine, identified by the chemical compound code CAS No. 2097896-00-7, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzylsulfonyl group and a 1H-1,2,3-triazol-1-yl moiety, contribute to its unique chemical properties and biological interactions.

The benzylsulfonyl substituent is known for its ability to enhance binding affinity and stability in drug-like molecules. This group is often incorporated into pharmacophores to improve metabolic stability and pharmacokinetic profiles. On the other hand, the 1H-1,2,3-triazol-1-yl component introduces a nitrogen-rich scaffold that can engage with various biological targets through hydrogen bonding and other non-covalent interactions. Such structural elements are frequently exploited in the design of molecules with enhanced receptor affinity and selectivity.

In recent years, there has been a growing interest in the development of novel scaffolds for treating neurological and inflammatory disorders. The combination of the benzylsulfonyl and triazole moieties in 1-(benzylsulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine makes it a promising candidate for further investigation in this area. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzyme targets implicated in neurodegenerative diseases, such as kinases and proteases involved in amyloid-beta aggregation.

The synthesis of 1-(benzylsulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring typically employs azide-anion cycloaddition reactions with propargyl derivatives or other suitable substrates. This step is critical for establishing the correct stereochemistry and connectivity of the triazole moiety within the molecule. Subsequent functionalization with the benzylsulfonyl group further refines the molecular architecture, enhancing its pharmacological potential.

One of the key advantages of this compound is its potential for modulating biological pathways associated with inflammation and pain perception. The structural motifs present in 1-(benzylsulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine are reminiscent of known bioactive molecules that have demonstrated efficacy in preclinical models. For instance, related piperidine derivatives have been explored as analgesics and anti-inflammatory agents due to their ability to interact with central nervous system receptors.

Recent advancements in computational chemistry have enabled more efficient virtual screening methods to identify promising drug candidates like CAS No. 2097896-00-7. Molecular docking simulations have been employed to predict binding affinities and interactions between this compound and various protein targets. These studies have highlighted its potential as an inhibitor of cyclin-dependent kinases (CDKs) and other enzymes relevant to cancer biology. Additionally, its ability to cross the blood-brain barrier suggests it may be suitable for treating central nervous system disorders.

The pharmacokinetic profile of 1-(benzylsulfonyl)-4-(1H-1,2,3-triazol-1-yl)piperidine is another critical aspect that has been examined in early-stage studies. Metabolic stability assessments indicate that this compound exhibits favorable degradation profiles under physiological conditions, reducing concerns about rapid clearance or toxic byproducts. Furthermore, its solubility characteristics suggest it may be suitable for formulation into oral or injectable dosage forms.

In conclusion,CAS No. 2097896-00-7, represents a structurally intriguing molecule with significant therapeutic potential in multiple disease areas. The synergistic effects of its key functional groups—the benzylsulfonyl moiety and the triazole ring—make it an attractive candidate for further preclinical development. As research continues to uncover new biological targets and mechanisms,this compound could emerge as a valuable tool in addressing unmet medical needs.